Cas no 229953-35-9 (1-(prop-2-yn-1-yl)-1H-indole-2-carboxylic acid)

• Product Name: 1-(prop-2-yn-1-yl)-1H-indole-2-carboxylic acid
• CAS No: 229953-35-9
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 1109446
• PubChem ID: 18327565
• Update Time: 2025-04-20

1-(prop-2-yn-1-yl)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-propyn-1-yl)-1H-Indole-2-carboxylic acid
• 1-(prop-2-yn-1-yl)-1H-indole-2-carboxylic acid
• 229953-35-9
• SCHEMBL7425362
• AKOS000262708
• 1-(prop-2-yn-1-yl)-1H-indole-2-carboxylicacid
• 1-prop-2-ynylindole-2-carboxylic acid
• EN300-1425687
• DB-121461
• 1-(PROP-2-YN-1-YL)INDOLE-2-CARBOXYLIC ACID

• Inchi： 1S/C12H9NO2/c1-2-7-13-10-6-4-3-5-9(10)8-11(13)12(14)15/h1,3-6,8H,7H2,(H,14,15)
• InChI Key： GSMVIBLZIJLKPF-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=CC=CC=2N1CC#C)=O

Computed Properties

• Exact Mass: 199.063328530g/mol
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives